Cas no 2171273-93-9 ((2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid)

• Product Name: (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid
• CAS No: 2171273-93-9
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6560276
• PubChem ID: 165543716
• Update Time: 2025-08-02

(2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid
• (2S)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylpiperidin-4-yl]acetamido}butanoic acid
• 2171273-93-9
• EN300-1500090

• Inchi： 1S/C27H33N3O5/c1-3-23(25(32)33)28-24(31)16-27(12-14-30(2)15-13-27)29-26(34)35-17-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22-23H,3,12-17H2,1-2H3,(H,28,31)(H,29,34)(H,32,33)/t23-/m0/s1
• InChI Key： GFMYIPGLMHYCFF-QHCPKHFHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](C(=O)O)CC)=O)CCN(C)CC1)=O

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid

Comprehensive Guide to (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid (CAS No. 2171273-93-9)

(2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid (CAS No. 2171273-93-9) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in the development of novel therapeutic agents. Researchers and pharmaceutical companies frequently utilize this compound due to its unique structural properties and versatility in drug discovery applications.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a protective moiety for the amino functionality during solid-phase peptide synthesis (SPPS). This protection strategy is essential for preventing unwanted side reactions and ensuring high yields in peptide chain assembly. The compound's piperidine backbone further enhances its utility in designing bioactive molecules, making it a valuable tool for medicinal chemists.

One of the most searched questions in the field of peptide chemistry is: "What are the applications of Fmoc-protected amino acids in drug development?" (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid plays a pivotal role in addressing this query, as it is extensively used in the synthesis of peptide-based therapeutics, including antimicrobial peptides and hormone analogs. Its stability and compatibility with automated synthesis platforms make it a preferred choice for researchers.

Another trending topic in biochemical research is the exploration of modified amino acids for enhancing drug delivery systems. The structural complexity of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid allows for the introduction of targeted modifications, which can improve the pharmacokinetic properties of peptide drugs. This aligns with the growing demand for personalized medicine and precision therapeutics.

From a market perspective, the demand for Fmoc-protected building blocks like this compound is steadily increasing. The rise in biopharmaceutical R&D investments and the expanding pipeline of peptide-based drugs are key drivers for this trend. Companies specializing in custom peptide synthesis often stock this compound to meet the needs of academic and industrial researchers.

In terms of chemical properties, (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid exhibits excellent solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This facilitates its use in various synthetic protocols. Additionally, its stability under standard SPPS conditions ensures reliable performance in multi-step reactions.

Researchers often inquire about "How to handle and store Fmoc-protected amino acids?" Proper storage of this compound involves keeping it in a cool, dry environment, preferably under inert gas conditions to prevent degradation. Handling should be performed in a fume hood to minimize exposure to dust and vapors.

The synthetic versatility of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid extends to its use in combinatorial chemistry and high-throughput screening. These techniques are critical for accelerating the discovery of new drug candidates, particularly in areas such as oncology and infectious diseases.

In conclusion, (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylpiperidin-4-ylacetamido}butanoic acid (CAS No. 2171273-93-9) is an indispensable tool in modern peptide chemistry and pharmaceutical research. Its unique structural features, combined with its broad applicability, make it a cornerstone in the development of next-generation therapeutics. As the demand for innovative drug solutions continues to grow, this compound will remain at the forefront of scientific advancement.